Cas no 37734-05-7 (4-Pentenoic acid, 3-oxo-, methyl ester)

• Product Name: 4-Pentenoic acid, 3-oxo-, methyl ester
• CAS No: 37734-05-7
• MF: C₆H₈O₃
• MW: 128.125922203064
• CID: 1485243
• PubChem ID: 11126272
• Update Time: 2025-04-21

4-Pentenoic acid, 3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 3-oxo-, methyl ester
• methyl 3-oxopent-4-enoate
• methyl acrylylacetate
• SCHEMBL2632361
• DB-187930
• 37734-05-7
• methyl 3-oxo-4-pentenoate
• DTXSID50456053
• 3-oxo-pent-4-enoic acid methyl ester

• Inchi： 1S/C6H8O3/c1-3-5(7)4-6(8)9-2/h3H,1,4H2,2H3
• InChI Key： ZQUPQDCVMAQIKI-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C=C)=O)=O

Computed Properties

• Exact Mass: 128.04734
• Monoisotopic Mass: 128.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37